Adamantane-1-carbothioamide
Overview
Description
Adamantane-1-carbothioamide is a derivative of adamantane, which is an organic compound with a formula of C10H16 . Adamantane molecules are intriguing due to their unique structural, biological, and stimulus-responsive properties . The molecular weight of adamantane-1-carbothioamide is 195.33 .
Synthesis Analysis
The synthesis of substituted adamantanes is often achieved via carbocation or radical intermediates that have unique stability and reactivity compared to simple hydrocarbon derivatives . The reaction of 1-adamantyl isothiocyanate with various cyclic secondary amines yields the corresponding N-(1-adamantyl)carbothioamides .Molecular Structure Analysis
Adamantane, the simplest representative of diamondoids, is a class of carbon-based nanomaterials with interesting chemical, mechanical, and opto-electronic properties . The spatial arrangement of carbon atoms in the adamantane molecule is the same as in the diamond crystal .Chemical Reactions Analysis
Adamantane derivatives have diverse applications in medicinal chemistry, catalyst development, and nanomaterials, owing to their unique properties . The wide range of radical-based functionalization reactions directly convert diamondoid C–H bonds to C–C bonds, providing a variety of products incorporating diverse functional groups .Physical And Chemical Properties Analysis
Adamantane-1-carbothioamide has a molecular weight of 195.33 . The infrared absorption spectrum of adamantane is relatively simple due to the high symmetry of the molecule .Scientific Research Applications
Biomedicine
Adamantane-1-carbothioamide shows promise in biomedical applications , particularly in drug delivery systems. Its structure allows it to be used as an anchor in lipid bilayers of liposomes, which can be utilized for targeted drug delivery . This specificity is crucial in developing treatments that minimize side effects and enhance therapeutic efficacy.
Nanotechnology
In the realm of nanotechnology , adamantane derivatives are used as building blocks for creating nanostructured systems . Their stability and ability to form complex structures make them ideal for applications ranging from drug targeting to the formation of DNA-amino acid nanostructures .
Materials Science
Adamantane-1-carbothioamide contributes to materials science by aiding in the development of new polymers and materials with enhanced properties . Its robustness and resistance to thermal and chemical stresses make it suitable for creating advanced materials for industrial use.
Petroleum Science
In petroleum science , adamantane derivatives are explored for their potential to improve the efficiency of fuel production and oil recovery processes . Their unique chemical properties can lead to more effective and sustainable petroleum extraction methods.
Pharmacology
The compound’s applications in pharmacology are significant, particularly in the design of new drugs with improved pharmacokinetic and pharmacodynamic properties . Adamantane-1-carbothioamide can enhance the bioavailability and efficacy of pharmaceuticals.
Chemistry
In chemistry , adamantane-1-carbothioamide is involved in the synthesis of various chemical compounds due to its reactivity and stability . It serves as a precursor in many synthetic pathways, contributing to the creation of new molecules and reactions.
Safety And Hazards
Future Directions
Adamantane derivatives have shown potential in various fields such as nanotechnology, biochemistry, medicinal chemistry, and the pharmaceutical industry . The oral hypoglycemic activity of certain adamantane derivatives has been determined in streptozotocin (STZ)-induced diabetic rats . Further investigations are required, including the assessment of other adamantanes as antivirals in the experimental setting and controlled clinical trials to assess their safety and efficacy for the prevention and treatment of diseases .
properties
IUPAC Name |
adamantane-1-carbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NS/c12-10(13)11-4-7-1-8(5-11)3-9(2-7)6-11/h7-9H,1-6H2,(H2,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONLDDZWBSCSPTI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)C(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90393675 |
Source
|
| Record name | Adamantane-1-carbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90393675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Adamantane-1-carbothioamide | |
CAS RN |
50543-85-6 |
Source
|
| Record name | Adamantane-1-carbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90393675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-ADAMANTANETHIOCARBOXAMIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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